N-[4-({[(3,5-dimethoxyphenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-yl]-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[4-[(3,5-dimethoxyphenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C21H21FN2O4S2/c1-26-16-7-14(8-17(9-16)27-2)11-29-12-15-13-30-21(23-15)24-20(25)10-28-19-6-4-3-5-18(19)22/h3-9,13H,10-12H2,1-2H3,(H,23,24,25)
• InChI Key: WXFZPTHWKUEQIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CSCC2=CSC(=N2)NC(=O)COC3=CC=CC=C3F)OC
• Molecular Formula: C21H21FN2O4S2
• Molecular Weight: 448.5 g/mol

Description

The compound contains several functional groups and structural features that are common in organic chemistry. These include a thiazole ring (a type of heterocycle containing sulfur and nitrogen), a sulfanyl group (also known as a thiol group, similar to an alcohol but with sulfur replacing the oxygen), and a fluorophenoxy group (a phenol derivative with a fluorine atom and an ether linkage). The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the positions of atoms in the molecule, the types of bonds between them, and the overall 3D shape of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the thiazole ring might undergo reactions at the carbon between the sulfur and nitrogen atoms. The sulfanyl group could be oxidized to form a disulfide bond, and the fluorine atom on the phenoxy group might be replaced by other groups in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on factors like its molecular structure, the types of functional groups it contains, and the overall polarity of the molecule. These properties could include things like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound in a biological system depends on its structure and the specific biological target it interacts with. Without more information, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Without specific information about this compound, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for a compound like this could include further studies to determine its physical and chemical properties, investigations into its biological activity, and development of synthesis methods to produce it more efficiently or in larger quantities.